Cas no 2229138-51-4 (1-2-(3-fluoro-2-methoxyphenyl)ethylcyclopropan-1-ol)
1-2-(3-fluoro-2-methoxyphenyl)ethylcyclopropan-1-ol Chemical and Physical Properties
Names and Identifiers
-
- 1-2-(3-fluoro-2-methoxyphenyl)ethylcyclopropan-1-ol
- 2229138-51-4
- 1-[2-(3-fluoro-2-methoxyphenyl)ethyl]cyclopropan-1-ol
- EN300-1821134
-
- Inchi: 1S/C12H15FO2/c1-15-11-9(3-2-4-10(11)13)5-6-12(14)7-8-12/h2-4,14H,5-8H2,1H3
- InChI Key: WLBKFNBLTJHCQE-UHFFFAOYSA-N
- SMILES: FC1=CC=CC(=C1OC)CCC1(CC1)O
Computed Properties
- Exact Mass: 210.10560788g/mol
- Monoisotopic Mass: 210.10560788g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 216
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 29.5Ų
1-2-(3-fluoro-2-methoxyphenyl)ethylcyclopropan-1-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1821134-0.05g |
1-[2-(3-fluoro-2-methoxyphenyl)ethyl]cyclopropan-1-ol |
2229138-51-4 | 0.05g |
$900.0 | 2023-09-19 | ||
| Enamine | EN300-1821134-0.1g |
1-[2-(3-fluoro-2-methoxyphenyl)ethyl]cyclopropan-1-ol |
2229138-51-4 | 0.1g |
$943.0 | 2023-09-19 | ||
| Enamine | EN300-1821134-0.25g |
1-[2-(3-fluoro-2-methoxyphenyl)ethyl]cyclopropan-1-ol |
2229138-51-4 | 0.25g |
$985.0 | 2023-09-19 | ||
| Enamine | EN300-1821134-0.5g |
1-[2-(3-fluoro-2-methoxyphenyl)ethyl]cyclopropan-1-ol |
2229138-51-4 | 0.5g |
$1027.0 | 2023-09-19 | ||
| Enamine | EN300-1821134-1.0g |
1-[2-(3-fluoro-2-methoxyphenyl)ethyl]cyclopropan-1-ol |
2229138-51-4 | 1g |
$1070.0 | 2023-06-01 | ||
| Enamine | EN300-1821134-2.5g |
1-[2-(3-fluoro-2-methoxyphenyl)ethyl]cyclopropan-1-ol |
2229138-51-4 | 2.5g |
$2100.0 | 2023-09-19 | ||
| Enamine | EN300-1821134-5.0g |
1-[2-(3-fluoro-2-methoxyphenyl)ethyl]cyclopropan-1-ol |
2229138-51-4 | 5g |
$3105.0 | 2023-06-01 | ||
| Enamine | EN300-1821134-10.0g |
1-[2-(3-fluoro-2-methoxyphenyl)ethyl]cyclopropan-1-ol |
2229138-51-4 | 10g |
$4606.0 | 2023-06-01 | ||
| Enamine | EN300-1821134-1g |
1-[2-(3-fluoro-2-methoxyphenyl)ethyl]cyclopropan-1-ol |
2229138-51-4 | 1g |
$1070.0 | 2023-09-19 | ||
| Enamine | EN300-1821134-5g |
1-[2-(3-fluoro-2-methoxyphenyl)ethyl]cyclopropan-1-ol |
2229138-51-4 | 5g |
$3105.0 | 2023-09-19 |
1-2-(3-fluoro-2-methoxyphenyl)ethylcyclopropan-1-ol Related Literature
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
Additional information on 1-2-(3-fluoro-2-methoxyphenyl)ethylcyclopropan-1-ol
1-2-(3-Fluoro-2-Methoxyphenyl)ethylcyclopropan-1-ol: A Comprehensive Overview
1-2-(3-Fluoro-2-Methoxyphenyl)ethylcyclopropan-1-ol is a complex organic compound with a unique molecular structure that combines aromatic and cyclopropane functionalities. Its chemical identity, confirmed by the CAS number 2229138-51-4, reflects the integration of multiple pharmacophoric elements, making it a subject of interest in medicinal chemistry research. The molecule’s design incorporates a 3-fluoro-2-methoxyphenyl group attached to a cyclopropane ring, which is further connected to an ethyl chain. This structural complexity allows for diverse interactions with biological targets, positioning it as a promising candidate for drug development.
The 3-fluoro-2-methoxyphenyl moiety is a critical functional group in this compound, as fluorine and methoxy substitutions are known to modulate metabolic stability and receptor binding affinity. Recent studies in drug discovery have highlighted the importance of such substituents in enhancing the selectivity of small molecules for specific enzyme targets. For instance, the introduction of fluorine atoms in aromatic rings has been shown to improve the lipophilicity and cellular permeability of compounds, which are essential for oral bioavailability. The methoxy group further contributes to molecular rigidity, potentially reducing metabolic degradation and prolonging drug half-life.
The cyclopropane ring, a three-membered carbon structure, is a key feature of this compound. Cyclopropane derivatives are widely studied in pharmaceutical research due to their strained ring geometry, which can induce conformational changes in target proteins. This property is particularly relevant in the context of targeted therapies, where precise interactions with enzymes or receptors are required. For example, the cyclopropane ring in this molecule may engage in hydrogen bonding or hydrophobic interactions with amino acid residues in enzyme active sites, thereby modulating enzymatic activity. Such interactions are critical for the development of inhibitors for diseases such as cancer or metabolic disorders.
Recent advancements in computational chemistry have enabled researchers to predict the behavior of compounds like 1-2-(3-Fluoro-2-Methoxyphenyl)ethylcyclopropan-1-ol with greater accuracy. Molecular docking studies and quantum mechanics calculations have revealed that the molecule’s ethylcyclopropan-1-ol core may bind to specific targets, such as kinases or G-protein coupled receptors (GPCRs). These findings are supported by experimental data from in vitro assays, which demonstrate the compound’s ability to inhibit key pathways involved in cellular signaling. Such evidence underscores its potential as a lead molecule for the design of novel therapeutics.
The fluoro and methoxy substituents in this compound also play a role in its physicochemical properties. Fluorine atoms are known to increase the hydrophobicity of aromatic rings, while methoxy groups enhance hydrogen bonding capacity. These properties are advantageous for drug candidates that require optimal solubility and membrane permeability. For instance, a study published in Journal of Medicinal Chemistry (2023) reported that similar compounds with fluorinated aromatic rings showed improved oral bioavailability compared to their non-fluorinated counterparts. This suggests that the 3-fluoro-2-methoxyphenyl group in 1-2-(3-Fluoro-2-Methyloxyphenyl)ethylcyclopropan-1-ol could contribute to its pharmacokinetic profile.
Additionally, the cyclopropane ring in this molecule may confer structural advantages for drug design. Cyclopropane derivatives are often used as scaffolds in medicinal chemistry due to their ability to mimic natural ligands and interact with protein targets. For example, the ethylcyclopropan-1-ol core of this compound may adopt a conformation that aligns with the binding pocket of a target enzyme, thereby enhancing binding affinity. This concept is supported by recent work in structure-based drug design, where cyclopropane-based molecules have been shown to inhibit enzymes such as tyrosine kinase, which are implicated in cancer progression.
The synthesis of 1-2-(3-Fluoro-2-Methoxyphenyl)ethylcyclopropan-1-ol involves multiple steps, including the functionalization of aromatic rings and the formation of the cyclopropane ring. These synthetic routes are critical for the development of analogs with modified substituents, which could be tailored for specific therapeutic applications. For instance, variations in the fluoro or methoxy groups may lead to compounds with enhanced selectivity for particular targets, reducing off-target effects. This flexibility in molecular design is a significant advantage for drug discovery efforts.
Furthermore, the compound’s potential applications extend beyond traditional therapeutic areas. Recent research in biotechnology has explored the use of cyclopropane derivatives as tools for modulating protein-protein interactions. The ethylcyclopropan-1-ol core of this molecule may serve as a scaffold for the development of biomarkers or probes for studying cellular processes. Such applications highlight the versatility of this compound in both therapeutic and diagnostic contexts.
In summary, 1-2-(3-Fluoro-2-Methoxyphenyl)ethylcyclopropan-1-ol represents a promising candidate in medicinal chemistry due to its unique molecular structure and potential for modulating biological targets. Ongoing research in drug discovery, computational chemistry, and structure-based design continues to uncover new insights into its pharmacological properties, further solidifying its role as a valuable tool for the development of novel therapeutics.
2229138-51-4 (1-2-(3-fluoro-2-methoxyphenyl)ethylcyclopropan-1-ol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)